Cas no 2171206-72-5 ((3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid)

(3R)-3-{2-[2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid is a specialized Fmoc-protected amino acid derivative featuring a thiazole moiety. Its key structural advantage lies in the incorporation of a heterocyclic thiazole ring, which enhances rigidity and potential bioactivity, making it valuable in peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection for amine functionality, enabling selective deprotection under mild basic conditions. The (R)-configuration at the 3-position ensures stereochemical precision, critical for chiral-sensitive applications. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of peptidomimetics, where its unique structure contributes to improved stability and binding properties.
(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid structure
2171206-72-5 structure
Product Name:(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid
CAS No:2171206-72-5
MF:C24H23N3O5S
MW:465.52152466774
CID:5937145
PubChem ID:165564258
Update Time:2025-06-13

(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid
    • 2171206-72-5
    • EN300-1548724
    • (3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
    • Inchi: 1S/C24H23N3O5S/c1-14(10-22(29)30)25-21(28)11-15-13-33-23(26-15)27-24(31)32-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,13-14,20H,10-12H2,1H3,(H,25,28)(H,29,30)(H,26,27,31)/t14-/m1/s1
    • InChI Key: IQDHJEUPGBTVNF-CQSZACIVSA-N
    • SMILES: S1C=C(CC(N[C@H](C)CC(=O)O)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 465.13584202g/mol
  • Monoisotopic Mass: 465.13584202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 146Ų

(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1548724-0.05g
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1548724-0.1g
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1548724-0.25g
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1548724-0.5g
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1548724-1.0g
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
1g
$3368.0 2023-06-05
Enamine
EN300-1548724-2.5g
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1548724-5.0g
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
5g
$9769.0 2023-06-05
Enamine
EN300-1548724-10.0g
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
10g
$14487.0 2023-06-05
Enamine
EN300-1548724-50mg
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
50mg
$2829.0 2023-09-25
Enamine
EN300-1548724-100mg
(3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
2171206-72-5
100mg
$2963.0 2023-09-25

Additional information on (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid

Comprehensive Overview of (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid (CAS No. 2171206-72-5)

In the realm of organic chemistry and pharmaceutical research, (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid (CAS No. 2171206-72-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a thiazole ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

The Fmoc-protected thiazole moiety in this compound is particularly noteworthy, as it plays a pivotal role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in modern peptide chemistry, offering stability under basic conditions while being easily removable under mild acidic conditions. This dual functionality ensures efficient synthesis of complex peptides, a topic highly searched by researchers in bioconjugation and proteomics. Given the rising demand for peptide-based therapeutics, understanding the applications of CAS No. 2171206-72-5 is critical for advancing drug development pipelines.

Another area where this compound garners attention is in the study of heterocyclic chemistry. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a common pharmacophore in medicinal chemistry. Its presence in (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid underscores its potential in designing molecules with antimicrobial, antiviral, or anti-inflammatory properties. Researchers frequently search for "thiazole derivatives in drug design" or "Fmoc-protected amino acids," highlighting the relevance of this compound in contemporary scientific inquiries.

From a synthetic perspective, the chiral center at the 3R position of this molecule adds another layer of complexity and utility. Chirality is a hot topic in pharmaceutical sciences, as enantiomers often exhibit vastly different biological activities. The (3R)-configuration of this compound makes it a valuable building block for stereoselective synthesis, aligning with the growing interest in asymmetric catalysis and enantiopure drug development. This aspect is particularly appealing to chemists investigating "chiral auxiliaries" or "stereocontrolled reactions."

In addition to its synthetic applications, CAS No. 2171206-72-5 is also explored in biochemical assays. The Fmoc group’s fluorescence properties enable its use in tracking and quantifying peptide reactions, a feature often queried in searches like "fluorescent peptide tags" or "Fmoc detection methods." This dual role as both a protecting group and a spectroscopic probe enhances its versatility in high-throughput screening and biomarker research.

As the scientific community continues to prioritize green chemistry and sustainable practices, the efficient use of (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid in minimizing waste and optimizing reaction yields is another area of focus. Searches for "eco-friendly peptide synthesis" or "green protecting groups" reflect this trend, further cementing the compound’s relevance in modern research.

In summary, (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid (CAS No. 2171206-72-5) is a multifaceted compound with broad applications in peptide chemistry, drug discovery, and biochemical research. Its structural features, including the Fmoc group and thiazole ring, make it indispensable for scientists tackling challenges in therapeutic development and molecular design. By aligning with current trends such as chiral synthesis and sustainable chemistry, this compound remains at the forefront of innovative scientific exploration.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.